Cas no 134127-45-0 (bicyclo2.2.1heptan-1-ylmethanesulfonyl chloride)

Bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride is a specialized sulfonylating agent featuring a rigid norbornane backbone, which enhances steric control in chemical reactions. Its bicyclic structure imparts stability and selectivity, making it valuable for synthesizing sulfonamides and sulfonate esters under mild conditions. The compound is particularly useful in asymmetric synthesis and pharmaceutical intermediates, where precise functionalization is critical. Its reactivity with nucleophiles, such as amines and alcohols, allows for efficient derivatization while maintaining high yields. The product is typically handled under inert conditions due to its moisture sensitivity, ensuring optimal performance in controlled environments. Suitable for research and industrial applications requiring tailored sulfonylation.
bicyclo2.2.1heptan-1-ylmethanesulfonyl chloride structure
134127-45-0 structure
Product Name:bicyclo2.2.1heptan-1-ylmethanesulfonyl chloride
CAS No:134127-45-0
MF:C8H13ClO2S
MW:208.705620527267
CID:4589911
Update Time:2025-11-06

bicyclo2.2.1heptan-1-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride
    • 1-bicyclo[2.2.1]heptanylmethanesulfonyl chloride
    • {bicyclo[2.2.1]heptan-1-yl}methanesulfonyl chloride
    • bicyclo2.2.1heptan-1-ylmethanesulfonyl chloride
    • Inchi: 1S/C8H13ClO2S/c9-12(10,11)6-8-3-1-7(5-8)2-4-8/h7H,1-6H2
    • InChI Key: TUEFNUBIIXIEAG-UHFFFAOYSA-N
    • SMILES: ClS(CC12CCC(CC1)C2)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 270
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.5

bicyclo2.2.1heptan-1-ylmethanesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B432985-10mg
bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride
134127-45-0
10mg
$ 70.00 2022-06-07
TRC
B432985-50mg
bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride
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$ 250.00 2022-06-07
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bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride
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$ 365.00 2022-06-07
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{bicyclo[2.2.1]heptan-1-yl}methanesulfonyl chloride
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Enamine
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Enamine
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Enamine
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Enamine
EN300-213352-1.0g
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Enamine
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Additional information on bicyclo2.2.1heptan-1-ylmethanesulfonyl chloride

Comprehensive Overview of bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride (CAS No. 134127-45-0)

Bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride (CAS No. 134127-45-0) is a specialized sulfonyl chloride derivative with a unique bicyclic structure, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its molecular framework, featuring a norbornane core, contributes to its steric and electronic properties, which are critical for applications in asymmetric catalysis, peptide modification, and polymer chemistry. Researchers and industries increasingly seek this compound for its role in developing high-performance materials and bioactive molecules, aligning with trends in sustainable chemistry and green synthesis.

The compound's CAS No. 134127-45-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, safety data, and commercial availability, highlighting its demand in custom synthesis and scale-up processes. Recent advancements in flow chemistry and microwave-assisted reactions have further optimized its production, reducing environmental impact—a key concern for modern chemists. Additionally, its compatibility with click chemistry and cross-coupling reactions makes it a versatile tool for drug discovery and material science.

From an SEO perspective, terms like "bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride supplier" and "CAS 134127-45-0 applications" rank highly, indicating commercial and academic interest. The compound's role in bioconjugation and proteomics also ties into trending topics such as precision medicine and diagnostic reagents. Its stability under anhydrous conditions and reactivity with nucleophiles are frequently discussed in technical forums, underscoring its utility in high-value chemical transformations.

In summary, bicyclo[2.2.1]heptan-1-ylmethanesulfonyl chloride (CAS No. 134127-45-0) bridges fundamental research and industrial innovation. Its structural uniqueness and functional versatility cater to evolving needs in life sciences and advanced materials, while its synthesis and handling align with global sustainability goals. As interest grows in tailor-made chemicals, this compound remains a focal point for R&D breakthroughs.

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